Cas no 151766-45-9 (Methyl 8-( 1R,2S)-2-hexylcyclopropyloctanoate)

• Product Name: Methyl 8-( 1R,2S)-2-hexylcyclopropyloctanoate
• CAS No: 151766-45-9
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 2015034
• Update Time: 2025-05-21

Methyl 8-( 1R,2S)-2-hexylcyclopropyloctanoate Chemical and Physical Properties

Names and Identifiers

• methyl 8-[(1R,2S)-2-hexylcyclopropyl]octanoate
• methyl 9,10-methanohexadecanoate
• Methyl 8-( 1R,2S)-2-hexylcyclopropyloctanoate

• Inchi： 1S/C18H34O2/c1-3-4-5-9-12-16-15-17(16)13-10-7-6-8-11-14-18(19)20-2/h16-17H,3-15H2,1-2H3
• InChI Key： LQYIDOFTTFCXEO-UHFFFAOYSA-N
• SMILES： CCCCCCC1C(CCCCCCCC(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 8-( 1R,2S)-2-hexylcyclopropyloctanoate

Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate: A Comprehensive Overview

Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate, with the CAS number 151766-45-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a hexyl group and an ester functional group. The stereochemistry of the molecule, specifically the (1R,2S) configuration, plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for advanced materials.

The synthesis of Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through the use of transition metal catalysts or photochemical methods, which allow for precise control over the stereochemistry of the product. The esterification step is then carried out using methyl alcohol and an appropriate acid catalyst. The stereochemical outcome of this reaction is heavily influenced by the choice of reagents and reaction conditions, making it a critical area of study for researchers in this field.

One of the most intriguing aspects of Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate is its ability to form self-assembled monolayers (SAMs) on various substrates. This property has been extensively studied in recent years, with researchers exploring its potential use in creating ultra-thin films for electronic devices. The cyclopropane ring within the molecule contributes to its high mechanical stability, while the ester group provides compatibility with a wide range of substrates. Experimental results have shown that SAMs formed from this compound exhibit excellent adhesion properties and high thermal stability, making them ideal candidates for use in high-performance electronics.

In addition to its applications in materials science, Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate has also been investigated for its potential role in drug delivery systems. The molecule's unique structure allows for the incorporation of bioactive agents within its framework, enabling targeted delivery to specific tissues or cells. Recent studies have focused on the development of nanocarriers based on this compound, which are capable of encapsulating drugs and releasing them in a controlled manner. These nanocarriers have shown promising results in vitro, with enhanced drug loading capacities and improved biocompatibility compared to traditional delivery systems.

The stereochemistry of Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate has been a focal point for researchers seeking to understand its behavior in various environments. The (1R,2S) configuration imparts a specific spatial arrangement to the molecule, which influences its interactions with other molecules and surfaces. This has led to investigations into its chirality-dependent properties, such as enantioselective catalysis and asymmetric synthesis. Recent advancements in chiral recognition techniques have enabled researchers to better understand how this compound interacts with other chiral molecules, opening new avenues for its application in asymmetric catalysis.

Another area of active research involving Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate is its use as a building block for more complex organic molecules. Its cyclopropane ring serves as a versatile platform for constructing larger frameworks with intricate architectures. For example, recent studies have demonstrated the successful incorporation of this compound into macrocycles and supramolecular assemblies. These structures exhibit fascinating properties such as molecular recognition and self-healing capabilities, which could find applications in sensors and adaptive materials.

Despite its numerous potential applications, there remain challenges associated with the large-scale synthesis and characterization of Methyl 8-(1R,2S)-2-hexylcyclopropyloctanoate. The stereochemical control required during synthesis remains a significant hurdle, particularly when scaling up production for industrial applications. Additionally, further research is needed to fully understand the long-term stability and biocompatibility of materials derived from this compound before they can be widely adopted.

In conclusion,Methyl 8-(1R,S)-hexylcyclopentanecarboxylate represents an exciting area of research with vast potential across multiple disciplines. Its unique structure and stereochemical properties make it an invaluable tool for advancing our understanding of complex molecular systems while providing practical solutions to real-world challenges.